Tert-butyl 3-hydroxycyclobutane-1-carboxylate

• IUPAC Name: tert-butyl 3-hydroxycyclobutane-1-carboxylate
• InChI: InChI=1S/C9H16O3/c1-9(2,3)12-8(11)6-4-7(10)5-6/h6-7,10H,4-5H2,1-3H3
• InChI Key: TYVLAZGEMLWPQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CC(C1)O
• Molecular Formula: C9H16O3
• DSSTOX Substance ID: DTXSID10726840
• Molecular Weight: 172.22 g/mol
• CAS No.: 939768-64-6, 1311158-43-6

Description

Tert-butyl 3-hydroxycyclobutane-1-carboxylate is a chemical compound with the molecular formula C9H16O3. It has a molecular weight of 172.22. The compound is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H16O3/c1-9(2,3)12-8(11)6-4-7(10)5-6/h6-7,10H,4-5H2,1-3H3/t6-,7-. This code provides a specific description of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3, a boiling point of 233.5±33.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C. Its enthalpy of vaporization is 54.7±6.0 kJ/mol, and it has a flash point of 89.6±18.2 °C. The compound has a refractive index of 1.490 and a molar refractivity of 44.9±0.3 cm3.

Scientific Research Applications

• Synthesis of Biologically Active Compounds Tert-butyl 3-hydroxycyclobutane-1-carboxylate plays a crucial role in the synthesis of various biologically active compounds, particularly those containing cyclobutane ring systems. For example, it has been used in the scale-up synthesis of deuterium-labeled cis-cyclobutane-1,3-Dicarboxylic acid derivatives using continuous photo flow chemistry. This process is significant for preparing compounds for pharmacokinetic studies in nonclinical and clinical settings (Yamashita, Nishikawa, & Kawamoto, 2019).

• Development of Novel Synthetic Routes Research has focused on creating efficient and scalable synthetic routes to produce various derivatives of this compound. These methods aim to produce enantiomerically pure compounds, which are important in the synthesis of pharmaceuticals. An example includes the development of a scalable synthesis for tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate, which represents a significant improvement over original methods (Maton et al., 2010).

• Creation of Complex Molecular Structures The compound has been utilized in the synthesis of complex molecular structures, such as bicyclic and spirocyclic compounds. These structures are often used as intermediates in the development of more complex molecules for pharmaceutical applications. For instance, tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was synthesized as a cyclic amino acid ester and characterized for its potential use in more complex synthesis (Moriguchi et al., 2014).

• Anticorrosive Applications Beyond pharmaceutical synthesis, this compound derivatives have been investigated for their anticorrosive properties. For example, novel heterocyclic compounds like tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate have shown promising results as corrosion inhibitors for carbon steel in acidic environments (Praveen et al., 2021).

Safety and Hazards

Tert-butyl 3-hydroxycyclobutane-1-carboxylate is associated with several hazard statements, including H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.